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Compound of Interest

Compound Name: 4(2)-Undecenal

Cat. No.: B12666227

An In-depth Technical Guide on the Volatility and Diffusion Characteristics of 4(Z)-Undecenal

This technical guide provides a comprehensive overview of the volatility and diffusion
characteristics of 4(Z)-Undecenal, a significant unsaturated aldehyde in the realm of flavor and
fragrance chemistry. Aimed at researchers, scientists, and drug development professionals, this
document outlines the physicochemical properties, experimental protocols for characteristic
determination, and the relevant sensory perception pathways associated with this compound.

Physicochemical Properties of 4(Z)-Undecenal

4(Z)-Undecenal (C11H200) is a volatile organic compound that contributes to the sensory
profile of various natural products. A summary of its key physicochemical properties is
presented in Table 1, alongside data for related compounds to provide a comparative context.
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4(2)-

Property (Z)-4-Decenal Undecanal 10-Undecenal
Undecenal

Molecular
C11H200 C10H180 C11H220 C11H200

Formula

Molecular Weight  168.28 g/mol 154.25 g/mol 170.30 g/mol 168.28 g/mol
0.045 mmHg @ 0.039 mmHg @

) g 0.080 mmHg @ 0.083 mmHg @ ) g
Vapor Pressure 25°C (estimated) ) 25°C (estimated)
20°C 25°C (estimated)
[1] [2]
- _ 239.94°C @ 760  239.94°C @ 760
Boiling Point - -
mmHg mmHg
_ 95.50°C

Flash Point . 82.78°C 96.11°C 92.78°C
(estimated)[1]
4.300 3.769 4.480 4.072

logP (o/w) . : : :
(estimated)[1] (estimated) (estimated) (estimated)
22.27 mg/lL @

Water Solubility

25°C (estimated)
[1]

67.82 mg/L @
25°C (estimated)

14.27 mg/lL @
25°C (estimated)

Volatility Characteristics and Experimental
Determination

Volatility, a critical parameter for aroma and flavor compounds, is primarily indicated by the

vapor pressure. The estimated vapor pressure of 4(Z)-Undecenal is 0.045 mmHg at 25°C.[1]

Experimental Protocol: Static Vapor Pressure
Measurement

The static method is a precise technique for determining the vapor pressure of liquid and solid

substances over a wide pressure range.[3]

Objective: To determine the equilibrium vapor pressure of 4(Z)-Undecenal at various

temperatures.
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Apparatus:

A thermostatically controlled sample container.

A pressure measuring device (e.g., capacitance diaphragm manometer).

A vacuum pump.

A temperature control and measurement system.
Procedure:

o Sample Preparation: A pure sample of 4(Z)-Undecenal is introduced into the sample
container. The sample must be thoroughly degassed to remove any dissolved gases, which
can be achieved through repeated freeze-pump-thaw cycles.

o Equilibration: The sample container is heated to a precisely controlled temperature. The
system is allowed to reach thermal and phase equilibrium, where the rate of evaporation
equals the rate of condensation.

o Measurement: Once equilibrium is established, the pressure exerted by the vapor phase is
measured using the pressure sensor. This pressure is the vapor pressure of the substance at
that specific temperature.

o Data Collection: The procedure is repeated at several different temperatures to obtain a
vapor pressure curve.

Data Analysis: The relationship between vapor pressure and temperature is often described by
the Clausius-Clapeyron or Antoine equation, which can be used to interpolate or extrapolate
vapor pressure values.
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Static Vapor Pressure Measurement Workflow

Diffusion Characteristics and Experimental
Determination

The diffusion coefficient is a measure of the rate at which a substance spreads in a given
medium, such as air. This property is fundamental to understanding the transport of aroma
molecules from a source to a receptor. While an experimentally determined diffusion coefficient
for 4(Z)-Undecenal in air is not readily available in the literature, it can be determined using
established methods for volatile organic compounds (VOCS).

Experimental Protocol: Twin-Tube Diffusion Method

This method allows for the determination of the diffusion coefficient of a volatile substance in air
by measuring its rate of evaporation under controlled conditions.

Objective: To determine the diffusion coefficient of 4(Z)-Undecenal in air.
Apparatus:

 Diffusion cell (e.g., a Stefan tube or a twin-tube apparatus).

o Constant temperature bath or chamber.

« Analytical balance with high precision.
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e Source of purified, still air.
o Capillary tubes of known dimensions.
Procedure:

e Preparation: A small, known amount of liquid 4(Z)-Undecenal is placed at the bottom of a
capillary tube of known length and diameter.

 Incubation: The tube is placed in a constant temperature environment with a gentle,
controlled flow of air across the top of the tube to ensure the vapor concentration at the open
end is effectively zero.

o Mass Loss Measurement: The mass of the tube is measured at regular time intervals. The
rate of mass loss due to evaporation is determined from the slope of a plot of mass versus
time.

e Calculation: Fick's first law of diffusion is used to calculate the diffusion coefficient from the
rate of mass loss, the dimensions of the capillary tube, the vapor pressure of the substance
at the experimental temperature, and its molecular weight.
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Diffusion Coefficient Measurement Workflow

Sensory Perception of Aldehydes

The perception of aldehydes like 4(Z)-Undecenal is initiated by their interaction with olfactory
receptors (ORSs) in the nasal epithelium. This interaction triggers a signaling cascade that
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results in the perception of smell.

Olfactory Signaling Pathway

The binding of an aldehyde odorant to a specific G-protein coupled olfactory receptor (GPCR)
activates an associated G-protein (Ga-olf). This, in turn, stimulates adenylyl cyclase, leading to
an increase in intracellular cyclic AMP (cCAMP). The elevated cAMP levels open cyclic
nucleotide-gated (CNG) ion channels, causing an influx of cations (Na* and Ca?*) and
depolarization of the olfactory sensory neuron. This depolarization generates an action
potential that is transmitted to the olfactory bulb in the brain, where the signal is further
processed.[1]

Several olfactory receptors have been identified to respond to aldehydes. For instance, the rat
olfactory receptor OR-17 is known to be activated by various aldehydes.[1] In humans, the
receptor hOR17-4 (also known as OR1D2) has been shown to be involved in the perception of
aldehydes, with undecanal acting as an antagonist.[4]
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Generalized Olfactory Signaling Pathway for Aldehydes
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Conclusion

This technical guide has provided an in-depth look at the volatility and diffusion characteristics
of 4(Z)-Undecenal. While some physicochemical data for this specific isomer are based on
estimations, this document outlines the robust experimental protocols required for their precise
determination. The provided workflow diagrams and the generalized signaling pathway for
aldehyde perception offer a solid foundation for researchers and professionals in the fields of
flavor science, fragrance development, and sensory neuroscience. Further experimental
investigation is encouraged to refine the quantitative data for 4(Z)-Undecenal and to elucidate
its specific interactions with the olfactory receptor repertoire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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